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Compound of Interest

Compound Name: Tetryl

Cat. No.: B1194171

This guide provides an objective comparison between the legacy explosive, Tetryl, and modern
insensitive munitions (IM) compounds, specifically FOX-7, NTO, and DNAN. The development
of insensitive munitions is a critical aspect of modern explosives research, aiming to create
energetic materials that are highly resistant to accidental detonation from stimuli such as shock,
friction, and heat, without compromising performance.[1][2] Tetryl, a nitramine booster
explosive widely used during the World Wars, has been largely superseded due to its sensitivity
and toxicity.[3][4][5] This document details the performance characteristics, sensitivity, and
synthesis of these compounds, supported by experimental data for researchers, scientists, and
professionals in the field.

Data Presentation: A Quantitative Comparison

The following tables summarize the key physical, chemical, and performance properties of
Tetryl and the selected modern IM compounds.

Table 1: Chemical and Physical Properties
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Property Tetryl FOX-7 NTO DNAN
Chemical
C7HsNs0s[4] C2HaN4O4[6] C2H2N403[7] C7HesN205[8]
Formula
Molar Mass (
287.15 148.08[6] 130.063[7] 198.134[8]
g/mol)
) Bright yellow ) ] Pale yellow
Yellow crystalline i Off-white to light
Appearance ] crystalline granular
solid[3][5] yellow powder[7]
powder[6] crystals[8]
Density (g/cm3) 1.73 1.885[6] 1.9[7] 1.52[9]
Melting Point 238
~130[4] 268-271[7] 94.5[8]
(°C) (decomposes)|[6]
Table 2: Explosive Performance and Sensitivity
Property Tetryl FOX-7 NTO DNAN
Detonation 8,870
) 7,570[3][10] 8,500[7] 5,590 (casted)
Velocity (m/s) (calculated)[6]
Detonation
Not Available 28.8[11] Not Available Not Available
Pressure (GPa)
Impact - Less sensitive Low Sensitivity[8]
o Sensitive[3] Very Low[7]
Sensitivity than RDX[6][12] [13]
Friction N Low
o Sensitive[3] >350 N[6] Very Low[7] o
Sensitivity Sensitivity[13]
Thermal
- 187 (explodes)[4] 238 ~272 >315 (peak
Decomposition
0 [14] (decomposes)[6] (decomposes)[2] exotherm)
Relative
, , _ ~0.9 (vs. TNT)[8]
Effectiveness 1.25[3][10] Not Available Not Available

(RE) Factor

[13]
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Experimental Protocols

The data presented above are typically determined using standardized experimental methods
designed to quantify the performance and safety of energetic materials.

e Impact Sensitivity Test: This test evaluates an explosive's reaction to a specific impact
energy. A common method is the drop-weight test, where a known weight is dropped from a
specified height onto a sample of the material. The result is often expressed as the height at
which there is a 50% probability of causing a reaction (Hso). A higher Hso value indicates
lower sensitivity.

 Friction Sensitivity Test: This assesses the explosive's sensitivity to frictional stimuli. The
BAM (Bundesanstalt flr Materialforschung und -prifung) friction apparatus is a standard
instrument where a weighted pin is drawn across a sample spread on a porcelain plate. The
result is the load (in Newtons) at which a reaction (e.g., crackling, smoke, or explosion)
occurs. Higher values signify lower sensitivity.[6]

o Thermal Stability Analysis: Differential Scanning Calorimetry (DSC) is a primary technique
used to determine the thermal stability of explosives. A small sample is heated at a controlled
rate, and the heat flow to or from the sample is measured relative to a reference. This
method identifies the melting point and the onset and peak temperatures of exothermic
decomposition, providing critical data on the material's stability at elevated temperatures.[9]

o Detonation Velocity Measurement: The speed at which a detonation wave travels through an
explosive is a key performance metric. It is often measured by placing ionization probes at
precise intervals along a column of the explosive. As the detonation front passes each probe,
it creates an electrical signal. The velocity is calculated from the time intervals and the known
distances between the probes.[11]

Synthesis Pathways and Methodologies

The manufacturing processes for these compounds differ significantly, reflecting advancements
in chemical synthesis toward greater safety and efficiency.

Tetryl Synthesis
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Historically, Tetryl was produced in a batch process by dissolving dimethylaniline in
concentrated sulfuric acid, followed by nitration with a mixture of nitric and sulfuric acids.[5][15]
An alternative route involved the reaction of 2,4-dinitrochlorobenzene with methylamine,
followed by nitration.[15] Both methods involve aggressive nitrating agents and produce a

sensitive final product.
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Tetryl Synthesis

Nitrating Mixture

Dimethylaniline (HNO3 + H2S0a)

itratio

Crude Tetryl

ashing & Recrystallization

Purification
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FOX-7 Synthesis

4,6-dihydroxy- Nitrating Mixture

2-methylpyrimidine (HNOs + H2S0a4)

itration

Tetranitro Intermediate

:

Hydrolysis
(Aqueous Ammonia or Acid)

NTO Synthesis

Semicarbazide HCI Formic Acid

Condensation

Intermediate (TO) Nitric Acid

Nitration
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DNAN Synthesis (Modern Route)

Nitrating Reagent
(Propionyl Nitrate)

High Performance
(Detonation Velocity/Pressure)
Required?

o (and safety is secondary)

High Safety Margin
(Low Sensitivity)
Required?

Consider Legacy Explosive
(e.g., Tetryl)

o (performance secondary

to safety/processing) igh risk

Select Melt-Cast IM
(e.g., DNAN-based)

Select High-Performance IM
(e.g., FOX-7, NTO)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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